![molecular formula C28H40O10 B386245 6,7,9,10,12,13,15,16,18,19,26,27,29,30,32,33-Hexadecahydrodibenzo[b,N][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine](/img/structure/B386245.png)
6,7,9,10,12,13,15,16,18,19,26,27,29,30,32,33-Hexadecahydrodibenzo[b,N][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine
Overview
Description
LSM-22807 is an aromatic ether.
Scientific Research Applications
Synthesis and Structural Applications
Macrocyclic Dibenzo and Tribenzodioxadiamides Synthesis : A study by Ibrahim & Elwahy (1993) discussed the efficient synthesis of a range of benzo-substituted macrocyclic diamides, including macrooxacyclams, which are structurally similar to Hexadecahydrodibenzo[b,N][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine. This research provides insights into the structural complexity and potential applications of such compounds in various fields, including material science and chemistry (Ibrahim & Elwahy, 1993).
Crystal Structures of Oxonium Ion Complexes : Another study by Junk & Atwood (1997) explored the synthesis and crystal structures of oxonium ion complexes involving dibenzo-30-crown-10, a compound structurally related to Hexadecahydrodibenzo[b,N][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine. This research demonstrates the compound's potential in forming complex structures, which could be significant in understanding molecular interactions and designing new materials (Junk & Atwood, 1997).
Biological and Pharmacological Applications
Synthesis of Heterocyclic Compounds with Biological Activity : Al-Majidi & Saeed (2013) conducted a study on the synthesis of new heterocyclic compounds, including those derived from ethyl-p-aminobenzoate, which shares structural similarities with Hexadecahydrodibenzo[b,N][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine. Their research highlighted the antibacterial activities of these compounds, suggesting possible applications in the development of new antimicrobial agents (Al-Majidi & Saeed, 2013).
Antimicrobial Silver(I) Complexes : Research by Shahini et al. (2018) on benzoxazole and dioxolane substituted benzimidazole-based N-heterocyclic carbene-silver(I) complexes showed promising antimicrobial potential. This study indicates the potential use of Hexadecahydrodibenzo[b,N][1,4,7,10,13,16,19,22,25,28]decaoxacyclotriacontine and its derivatives in creating effective antimicrobial agents (Shahini et al., 2018).
properties
Molecular Formula |
C28H40O10 |
|---|---|
Molecular Weight |
536.6g/mol |
IUPAC Name |
2,5,8,11,18,21,24,27,30,33-decaoxatricyclo[32.4.0.012,17]octatriaconta-1(38),12,14,16,34,36-hexaene |
InChI |
InChI=1S/C28H40O10/c1-3-7-27-25(5-1)35-21-17-31-13-11-29-9-10-30-12-14-32-18-22-36-26-6-2-4-8-28(26)38-24-20-34-16-15-33-19-23-37-27/h1-8H,9-24H2 |
InChI Key |
GLWJYTMHGPSPNN-UHFFFAOYSA-N |
SMILES |
C1COCCOCCOC2=CC=CC=C2OCCOCCOCCOC3=CC=CC=C3OCCOCCO1 |
Canonical SMILES |
C1COCCOCCOC2=CC=CC=C2OCCOCCOCCOC3=CC=CC=C3OCCOCCO1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-{[(benzoylamino)carbothioyl]amino}-4-methyl-1,3-thiazole-5-carboxylate](/img/structure/B386163.png)
![10-Chloro-3,4,5,6-tetrafluorotricyclo[6.2.2.02,7]dodeca-2(7),3,5,11-tetraen-9-ol](/img/structure/B386169.png)
![2,6-ditert-butyl-4-[5,6-dimethoxy-2-(2-methoxyphenyl)-1H-benzimidazol-1-yl]phenol](/img/structure/B386181.png)
![2,4-Ditert-butyl-6-[(4-hydroxybenzylidene)amino]phenol](/img/structure/B386182.png)
![2,5,7-trimethyl-3-(4-methylphenyl)-3H-pyrido[4,3,2-de]quinazoline](/img/structure/B386185.png)
![2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-methyl-4-(1,3-thiazol-2-yldiazenyl)-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B386189.png)
